Cas no 2229382-02-7 (3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229382-02-7
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 5750679
• PubChem ID: 165708900
• Update Time: 2025-06-09

3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1782908
• 2229382-02-7
• 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C12H15FO4/c1-12(2,10(14)11(15)16)8-5-4-7(17-3)6-9(8)13/h4-6,10,14H,1-3H3,(H,15,16)
• InChI Key： TVGSPSYTDVBINB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid

3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229382-02-7): An Overview

3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229382-02-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of α-hydroxy acids (AHAs) and exhibits a complex molecular structure with a fluoro-substituted aromatic ring and a methylated butanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical and biotechnological applications.

The fluorine atom in the aromatic ring of 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid plays a crucial role in modulating its physicochemical properties, such as lipophilicity and metabolic stability. Fluorine substitution is a common strategy in drug design to enhance the pharmacokinetic profile of lead compounds, often leading to improved bioavailability and reduced toxicity. Recent studies have shown that fluorinated compounds can exhibit enhanced binding affinity to target proteins, which is particularly advantageous in the development of potent and selective inhibitors.

The hydroxyl group at the α-position of the butanoic acid moiety further contributes to the compound's reactivity and solubility. α-Hydroxy acids are known for their ability to undergo various chemical transformations, including esterification, condensation, and oxidation reactions. These reactions can be harnessed to synthesize derivatives with tailored properties, expanding the potential applications of 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid in drug discovery and development.

In terms of biological activity, 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid has also shown promise as an antiproliferative agent. In cell-based assays, this compound has been found to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins. These preliminary results warrant further investigation into the potential use of 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid as a novel anticancer agent.

The methoxy group on the aromatic ring of 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid is another key structural feature that influences its biological activity. Methoxy substitution can enhance the lipophilicity and membrane permeability of molecules, which is beneficial for improving their cellular uptake and target engagement. Additionally, methoxy groups can participate in hydrogen bonding interactions with target proteins, contributing to enhanced binding affinity and selectivity.

To further explore the therapeutic potential of 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid, ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications. For example, derivatization strategies involving esterification or amide formation are being investigated to improve the compound's stability and bioavailability. These efforts aim to develop more effective drug candidates with enhanced therapeutic indices.

In conclusion, 3-(2-Fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229382-02-7) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features, including the fluorine, hydroxyl, methoxy, and methylated butanoic acid moieties, contribute to its favorable physicochemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable lead compound for further development in drug discovery programs.